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Compound of Interest

Compound Name: Meta-Fexofenadine-d6

Cat. No.: B12418007 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Meta-Fexofenadine-d6 is not

publicly available. This guide has been compiled from information on Meta-Fexofenadine-d6,

its non-deuterated counterpart, and the closely related Fexofenadine hydrochloride. All

information should be used as a reference and for research purposes only. It is imperative to

consult the supplier-specific SDS upon acquisition of the material.

Chemical Identification and Properties
Meta-Fexofenadine-d6 is a deuterated analog of Meta-Fexofenadine. The deuteration is

typically at the dimethylbenzeneacetic acid moiety. This stable isotope-labeled compound is

primarily used as an internal standard in pharmacokinetic and metabolic studies.

Table 1: Physicochemical Data of Meta-Fexofenadine-d6 and Related Compounds
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Property
Meta-
Fexofenadine-d6

Fexofenadine
Fexofenadine
Hydrochloride

Synonyms

3-[1-Hydroxy-4-[4-

(hydroxydiphenylmeth

yl)-1-piperidinyl]butyl]-

α,α-

dimethylbenzeneaceti

c Acid-D6[1]

α,α-Dimethyl-4-[1-

hydroxy-4-[4-

(hydroxydiphenylmeth

yl)-1-

piperidinyl]butyl]benze

neacetic acid

Allegra, Telfast

CAS Number
479035-75-1[1][2][3]

[4]
83799-24-0 153439-40-8

Molecular Formula C₃₂H₃₃D₆NO₄ C₃₂H₃₉NO₄ C₃₂H₃₉NO₄ · HCl

Molecular Weight 507.69 g/mol 501.7 g/mol 538.12 g/mol

Appearance Solid / Neat
White to off-white

crystalline powder

White to off-white

crystalline powder

Melting Point Not Determined 193-196°C Not Determined

Solubility Soluble in Methanol Soluble in Methanol Not Determined

Hazard Identification and Toxicology
A full toxicological profile for Meta-Fexofenadine-d6 has not been thoroughly investigated. The

information below is largely based on the parent compound, Fexofenadine hydrochloride.

Fexofenadine is a second-generation antihistamine that selectively antagonizes H1 receptors.

It exhibits a favorable safety profile with minimal sedative effects due to its limited ability to

cross the blood-brain barrier.

Table 2: Summary of Toxicological Information for Fexofenadine Hydrochloride
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Endpoint Result Species Reference

Acute Oral Toxicity

(LD50)
> 5000 mg/kg Rat

SDS for Fexofenadine

HCl

Carcinogenicity
No evidence of

carcinogenicity
Rat, Mouse FDA Label

Mutagenicity

Not mutagenic in a

battery of in vitro and

in vivo tests

- FDA Label

Teratogenicity
No evidence of

teratogenicity
Rat, Rabbit FDA Label

Note: The toxicological properties of the deuterated compound are expected to be similar to the

non-deuterated form, but this has not been experimentally confirmed.

Handling, Storage, and First Aid
Proper handling and storage are crucial for maintaining the integrity of Meta-Fexofenadine-d6
and ensuring laboratory safety.

Table 3: Handling, Storage, and First Aid Recommendations
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Aspect Recommendation

Handling

Use in a well-ventilated area. Avoid breathing

dust. Wear appropriate personal protective

equipment (PPE), including gloves, lab coat,

and safety glasses.

Storage

Store at -20°C for long-term stability. Keep the

container tightly closed in a dry and well-

ventilated place.

In case of Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.

In case of Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Get medical attention if

irritation develops.

In case of Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.

In case of Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterward. Get

medical attention if symptoms occur.

Experimental Protocols
Specific experimental protocols for the safety assessment of Meta-Fexofenadine-d6 are not

available in the public domain. A typical chemical safety assessment workflow is presented

below.
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Chemical Safety Assessment Workflow

Identify Hazards

Dose-Response Assessment

Determines toxicity

Exposure Assessment

Identifies potential contact

Risk Characterization

Risk Management

Informs decisions

Click to download full resolution via product page

A generalized workflow for chemical safety assessment.

Logical and Signaling Pathways
Safety Data Sheet (SDS) Structure
The primary source of safety information for any chemical is its Safety Data Sheet. The

structure of an SDS is standardized to ensure that users can quickly find relevant information.
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Safety Data Sheet (SDS)

Section 1: Identification

Section 2: Hazard(s) Identification

Section 3: Composition/Information on Ingredients

Section 4: First-Aid Measures

Section 5: Fire-Fighting Measures

Section 6: Accidental Release Measures

Section 7: Handling and Storage

Section 8: Exposure Controls/Personal Protection

Section 9: Physical and Chemical Properties

Section 10: Stability and Reactivity

Section 11: Toxicological Information

Section 12: Ecological Information

Section 13: Disposal Considerations

Section 14: Transport Information

Section 15: Regulatory Information

Section 16: Other Information

Click to download full resolution via product page

Standard 16-section structure of a Safety Data Sheet.

Mechanism of Action of Fexofenadine
The safety profile of Fexofenadine is intrinsically linked to its mechanism of action. As a

selective H1 receptor antagonist, it blocks the effects of histamine, a key mediator in allergic

reactions.
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Fexofenadine Mechanism of Action

Allergen Exposure

Mast Cell Degranulation

Histamine Release

H1 Receptor

Binds to

Allergic Symptoms
(e.g., sneezing, itching)

Activates

Fexofenadine

Blocks

Click to download full resolution via product page

Simplified pathway of Fexofenadine's antagonism of the H1 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. clearsynth.com [clearsynth.com]

2. meta-Fexofenadine-D6 [biogen.es]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12418007?utm_src=pdf-body-img
https://www.benchchem.com/product/b12418007?utm_src=pdf-custom-synthesis
https://clearsynth.com/product/meta-fexofenadine-d6
https://www.biogen.es/es/biochemical-reagents-sc/2789091-meta-fexofenadine-d6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. meta-Fexofenadine-D6 | CAS | LGC Standards [lgcstandards.com]

4. CAS: 479035-75-1 | CymitQuimica [cymitquimica.com]
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information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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